2-(1-Methoxyethyl)-1,3-benzothiazole

• CAS No.: 166450-64-2
• Molecular Formula: C10H11NOS
• Molecular Weight: 193.264
• IUPAC Name: 2-(1-methoxyethyl)-1,3-benzothiazole
• InChI: InChI=1S/C10H11NOS/c1-7(12-2)10-11-8-5-3-4-6-9(8)13-10/h3-7H,1-2H3
• InChI Key: MABGDBXSOISORR-UHFFFAOYSA-N
• SMILES: CC(C1=NC2=CC=CC=C2S1)OC
• Synonyms: Benzothiazole, 2-(1-methoxyethyl)- (9CI)

Description

2-(1-Methoxyethyl)-1,3-benzothiazole is a benzothiazole derivative characterized by a methoxyethyl substituent at the 2-position of the benzothiazole core. Benzothiazoles are heterocyclic compounds with a sulfur and nitrogen atom in their aromatic ring, conferring diverse chemical and biological properties. The methoxyethyl group introduces steric and electronic effects that influence solubility, reactivity, and interactions with biological targets.

Comparison with Similar Compounds

Key Observations :

• Bulkier substituents like oxadiazole or methylsulfonyl could sterically hinder binding but improve target specificity .

Antimicrobial Activity

Benzothiazoles with heterocyclic substituents (e.g., oxadiazoles) show broad-spectrum antimicrobial activity. For instance, 2-(5-substituted-1,3,4-oxadiazole-2-yl)-1,3-benzothiazoles exhibit MIC values as low as 12.5 µg/mL against Staphylococcus aureus .

Anticancer Activity

2-(Methylsulfonyl)-1,3-benzothiazole inhibits RNA/DNA synthesis by binding to nitro enzymes, with IC50 values in the nanomolar range . The methoxyethyl analog might exhibit similar mechanisms but with altered pharmacokinetics due to reduced electrophilicity.

Antiparasitic Activity

2-(Benzylsulfonyl)-1,3-benzothiazole derivatives demonstrate activity against Schistosoma parasites at low micromolar concentrations . Substituent size and electronics are critical here; the methoxyethyl group’s smaller size might limit efficacy compared to bulkier groups.

Physicochemical Properties

• Lipophilicity (LogP): Methoxyethyl substituents likely increase LogP compared to amino or hydroxyl groups, improving blood-brain barrier penetration.
• Thermal Stability : Benzothiazoles with alkyl or aryl substituents (e.g., methyl, methoxyethyl) generally exhibit higher melting points (>150°C) due to crystalline packing .
• Spectroscopic Signatures : Methoxyethyl groups would show distinct 1H-NMR signals at δ ~3.3–3.5 ppm (methoxy protons) and δ ~1.2–1.4 ppm (ethyl CH3), aiding structural confirmation .